Cas no 2792202-16-3 (2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene)

2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene is a fluorinated thiophene derivative featuring a bromo and chloro group substitution. This compound exhibits enhanced stability due to its fluoroalkyl chain, making it suitable for applications requiring resistance to environmental degradation. Its unique structure offers versatility in synthetic pathways, particularly in the development of advanced organic electronics and pharmaceuticals.
2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene structure
2792202-16-3 structure
Product Name:2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene
CAS No:2792202-16-3
MF:C6H2BrClF4S
MW:297.49569272995
CID:5914296
PubChem ID:165653567
Update Time:2025-07-22

2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene
    • 2792202-16-3
    • EN300-37405771
    • 2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene
    • Inchi: 1S/C6H2BrClF4S/c7-4-2-1-3(13-4)5(9,10)6(8,11)12/h1-2H
    • InChI Key: GQPXUKSEEZXRDS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C(F)(F)Cl)(F)F)S1

Computed Properties

  • Exact Mass: 295.86852g/mol
  • Monoisotopic Mass: 295.86852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 28.2Ų

2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene Pricemore >>

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Additional information on 2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene

Introduction to 2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene (CAS No. 2792202-16-3)

2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene (CAS No. 2792202-16-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its bromine and chlorine atoms, as well as its tetrafluoroethyl group, which confer it with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The molecular structure of 2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene is particularly noteworthy. The thiophene ring provides a stable aromatic core, while the bromine and chlorine substituents offer opportunities for further functionalization and reactivity. The tetrafluoroethyl group introduces significant fluorine content, which can influence the compound's physical properties such as solubility, melting point, and reactivity. These features make it an attractive candidate for use in the development of new drugs and materials with enhanced properties.

Recent studies have highlighted the potential applications of 2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene in the pharmaceutical industry. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of novel antiviral agents. The researchers found that the unique combination of bromine, chlorine, and fluorine atoms in the molecule allowed for the creation of compounds with improved antiviral activity against a range of viral pathogens.

In another study published in Organic Letters in 2023, scientists investigated the use of 2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene in the development of new materials for electronic applications. The high fluorine content and stable thiophene ring structure were found to enhance the electronic properties of these materials, making them suitable for use in advanced electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The synthetic versatility of 2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene has also been a subject of interest. A 2023 review article in Chemical Reviews discussed various synthetic routes to this compound and its derivatives. The review highlighted the importance of transition metal-catalyzed reactions and cross-coupling methods in achieving high yields and selectivity in the synthesis process. These methods have been instrumental in expanding the range of applications for this compound.

In terms of safety and handling, it is important to note that while 2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene is not classified as a hazardous material or controlled substance, proper safety protocols should always be followed when working with any chemical compound. This includes wearing appropriate personal protective equipment (PPE), ensuring adequate ventilation in laboratory settings, and following standard operating procedures for chemical handling and disposal.

The future prospects for 2-Bromo-5-(2-chloro-1,1,2,2-tetrafluoroethyl)thiophene are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various industries. As scientists delve deeper into its properties and reactivity, it is likely that we will see even more innovative uses for this versatile molecule in the years to come.

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